Cas no 488713-31-1 (5-amino-3-chloropicolinonitrile)

5-Amino-3-chloropicolinonitrile is a versatile heterocyclic compound featuring both amino and chloro functional groups on a picolinonitrile scaffold. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing nitrile group enhances its utility in nucleophilic substitution reactions, while the amino group allows for condensation or coupling reactions. Its chlorinated pyridine core contributes to stability and selectivity in cross-coupling processes. The compound is particularly useful as an intermediate in the development of active ingredients, offering a balance of reactivity and modularity for tailored molecular design. Proper handling under controlled conditions is recommended due to its reactive functional groups.

5-amino-3-chloropicolinonitrile structure

488713-31-1 structure

Product Name:5-amino-3-chloropicolinonitrile

CAS No:488713-31-1

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD11977423

CID:324763

PubChem ID:21875099

Update Time:2025-05-27

5-amino-3-chloropicolinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-amino-3-chloropyridine-2-carbonitrile
- 5-amino-3-chloropicolinonitrile
- 2 -Pyridinecarbonitrile, 5-amino-3-chloro-
- 5-Amino-3-chloro-2-cyanopyridine
- 2-PYRIDINECARBONITRILE, 5-AMINO-3-CHLORO-
- AKOS025404196
- CHEMBL4559536
- SCHEMBL1303846
- DS-10092
- 2-PYRIDINECARBONITRILE,5-AMINO-3-CHLORO-
- GDIBYDQLRIRVCQ-UHFFFAOYSA-N
- AB65150
- EN300-233607
- DTXSID70619244
- A827618
- 488713-31-1
- CS-0043966
- 5-amino-3-chloro-2-pyridinecarbonitrile
- MFCD11977423
- 5-azanyl-3-chloranyl-pyridine-2-carbonitrile
- MDL： MFCD11977423
- Inchi： 1S/C6H4ClN3/c7-5-1-4(9)3-10-6(5)2-8/h1,3H,9H2
- InChI Key： GDIBYDQLRIRVCQ-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)N=CC(=C1)N

Computed Properties

Exact Mass: 153.009
Monoisotopic Mass: 153.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.7A^2
XLogP3: 0.9

Experimental Properties

Color/Form: No data avaiable
Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 400.477 °C at 760 mmHg
Flash Point: 196.001 °C
Solubility: Slightly soluble (2.8 g/l) (25 º C),
Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-amino-3-chloropicolinonitrile Security Information

Signal Word：Warning
Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-amino-3-chloropicolinonitrile Pricemore >>

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